Cas no 2413905-16-3 (tert-butyl N-(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methylcarbamate)

• Product Name: tert-butyl N-(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methylcarbamate
• CAS No: 2413905-16-3
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 5676005
• PubChem ID: 165779635
• Update Time: 2025-05-20

tert-butyl N-(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2413905-16-3
• EN300-26666088
• tert-butyl N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]carbamate
• tert-butyl N-(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methylcarbamate

• Inchi： 1S/C15H21NO3/c1-14(2,3)19-13(17)16-10-15(18)8-11-6-4-5-7-12(11)9-15/h4-7,18H,8-10H2,1-3H3,(H,16,17)
• InChI Key： WFNPDEFBPBVIHY-UHFFFAOYSA-N
• SMILES： OC1(CNC(=O)OC(C)(C)C)CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methylcarbamate

tert-butyl N-(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methylcarbamate: A Comprehensive Overview

The compound tert-butyl N-(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methylcarbamate (CAS No. 2413905-16-3) is a significant molecule in the field of organic chemistry, particularly in the synthesis of bioactive compounds and advanced materials. This compound has garnered attention due to its unique structural features and potential applications in drug development, agrochemicals, and specialty chemicals. Recent studies have highlighted its role in the construction of complex molecular architectures, making it a valuable intermediate in modern chemical synthesis.

The structure of tert-butyl N-(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methylcarbamate is characterized by a methylcarbamate group attached to a tert-butyl moiety, which is further connected to a hydroxyl-substituted indene ring system. This combination of functional groups provides the molecule with versatile reactivity and compatibility in various chemical transformations. The indene ring system, in particular, has been shown to exhibit interesting electronic properties that can be exploited in the design of novel materials with tailored functionalities.

Recent research has focused on the synthesis and characterization of this compound under different reaction conditions. For instance, studies have demonstrated that the preparation of tert-butyl N-(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methylcarbamate can be optimized through the use of catalytic systems or by employing green chemistry principles. These advancements not only enhance the efficiency of the synthesis process but also align with current trends toward sustainable chemical practices.

In terms of applications, tert-butyl N-(2-hydroxy-2,3-dihydro-1H-inden-2-yli)methylcarbamate has shown promise as an intermediate in the production of biologically active compounds. Its ability to participate in nucleophilic substitutions and other key organic reactions makes it a valuable building block for constructing complex molecules with therapeutic potential. For example, recent studies have explored its use in the synthesis of antiviral agents and anticancer drugs, where its structural versatility plays a crucial role.

Beyond its role as an intermediate, this compound has also been investigated for its potential in materials science. The indene moiety within its structure contributes to its ability to form stable conjugated systems, which are highly sought after in the development of organic semiconductors and optoelectronic devices. Researchers have reported on the use of derivatives of tert-butyl N-(2-hydroxy... in creating materials with enhanced electronic properties, paving the way for innovative applications in next-generation electronics.

From an environmental standpoint, the synthesis and handling of tert-butyl N-(...)methylcarbamate adhere to safety guidelines and best practices within the chemical industry. Its stability under standard storage conditions and controlled reactivity make it suitable for large-scale production and use across various industrial sectors.

In conclusion, tert-butyl N-(...)methylcarbamate (CAS No. 2413905...) stands as a testament to the ongoing innovation in organic chemistry. Its unique structure, versatile reactivity, and wide-ranging applications position it as a key player in both academic research and industrial development. As researchers continue to explore its potential, this compound is expected to contribute significantly to advancements in drug discovery, materials science, and beyond.